4,6-Dimethyl-2-(1-methylhydrazino)-3-(methylsulfonyl)pyridine
Overview
Description
4,6-Dimethyl-2-(1-methylhydrazino)-3-(methylsulfonyl)pyridine, or 4,6-DMMP, is a small molecule compound with a wide range of scientific applications. It is a versatile compound that has been used in a variety of laboratory experiments, including organic synthesis, medicinal chemistry, and drug discovery. 4,6-DMMP has been studied extensively in the past few decades, with research focusing on its synthesis methods, mechanism of action, biochemical and physiological effects, and applications in scientific research. In
Scientific Research Applications
Synthesis Approaches
The synthesis of compounds related to 4,6-Dimethyl-2-(1-methylhydrazino)-3-(methylsulfonyl)pyridine involves various chemical processes, including modified synthesis techniques and green metric evaluations. For instance, the synthesis of 2-chloromethyl-4-methanesulfonyl-3-methyl pyridine, an intermediate in the production of related compounds like Dexlansoprazole, incorporates steps such as N-oxidation of lutidine, one-pot synthesis of dimethyl pyridine-N-oxide, and chlorination using trichloroisocyanuric acid. This process emphasizes green chemistry principles by evaluating atom economy, reaction mass efficiency, and E-factor to minimize waste generation (Gilbile et al., 2017).
Another approach involves a three-step synthesis process leading to 4,6-dimethyl-2-(methylsulfonyl) pyrimidine, starting from acetylacetone and thiourea, followed by methylation and oxidation steps, yielding an overall 75% yield (Xu et al., 2013). Similar methodologies are applied for mild synthesis, utilizing safer and more effective oxidation methods, further validated by structural confirmations through various spectroscopic techniques (Hongbin, 2011).
Applications in Material Science
Compounds structurally related to 4,6-Dimethyl-2-(1-methylhydrazino)-3-(methylsulfonyl)pyridine find applications in the development of advanced materials. For example, the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties utilizes diamine containing pyridine groups for polymer preparation. These polymers exhibit remarkable properties such as solubility in organic solvents, high thermal stability, and low dielectric constants, making them suitable for various high-performance applications (Liu et al., 2013).
Catalysis and Chemical Reactions
Sulfur-containing derivatives of heteroaromatic amines, including those with pyridine and sulfonyl groups, have been explored for their potential in catalysis and as antibacterial and antifungal agents. The synthesis of vicinally substituted derivatives showcases the reactivity of these compounds towards nucleophilic exchange reactions, underscoring their utility in chemical synthesis and potential pharmaceutical applications (Ban-Oganowska, 1996).
properties
IUPAC Name |
1-(4,6-dimethyl-3-methylsulfonylpyridin-2-yl)-1-methylhydrazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O2S/c1-6-5-7(2)11-9(12(3)10)8(6)15(4,13)14/h5H,10H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNBWZSDZPYMPJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1S(=O)(=O)C)N(C)N)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901178166 | |
Record name | 4,6-Dimethyl-2-(1-methylhydrazinyl)-3-(methylsulfonyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901178166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-Dimethyl-2-(1-methylhydrazino)-3-(methylsulfonyl)pyridine | |
CAS RN |
341967-36-0 | |
Record name | 4,6-Dimethyl-2-(1-methylhydrazinyl)-3-(methylsulfonyl)pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=341967-36-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4,6-Dimethyl-2-(1-methylhydrazinyl)-3-(methylsulfonyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901178166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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